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Compound of Interest

Compound Name: 3-Fluorophenylacetone

Cat. No.: B132418

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on mitigating the hazards associated
with the laboratory use of 3-Fluorophenylacetone. The following information is curated to
address potential issues and ensure the safe handling of this compound in a research and
development setting.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 3-Fluorophenylacetone?

Al: 3-Fluorophenylacetone is classified as a combustible liquid that can cause significant
health effects.[1] It is known to cause skin and serious eye irritation, and may cause respiratory
irritation.[1] There is also a potential for it to cause an allergic skin reaction.[1] Due to its
classification as a halogenated aromatic ketone, it should be handled with care, assuming the
potential for systemic effects, including central nervous system depression, based on data from
similar compounds.[1][2]

Q2: What are the GHS Hazard Classifications for 3-Fluorophenylacetone?

A2: The Globally Harmonized System (GHS) classifications for 3-Fluorophenylacetone are as

follows:
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Hazard Class Category
Flammable Liquids Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
Specific Target Organ Toxicity (Single

) . Category 3
Exposure); Respiratory Tract Irritation
Skin Sensitization Category 1

Source:[1]

Q3: What personal protective equipment (PPE) is required when handling 3-
Fluorophenylacetone?

A3: Appropriate PPE is crucial for minimizing exposure. The following should be worn:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.[2]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[3]
Always inspect gloves for integrity before use and wash hands thoroughly after handling.

o Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin
and clothing.[4]

» Respiratory Protection: All work with 3-Fluorophenylacetone should be conducted in a
certified chemical fume hood to avoid inhalation of vapors.[5] If a fume hood is not available
or in case of a large spill, a NIOSH-approved respirator with organic vapor cartridges is
necessary.[4]

Q4: What are the proper storage conditions for 3-Fluorophenylacetone?

A4: 3-Fluorophenylacetone should be stored in a tightly closed container in a cool, dry, and
well-ventilated area.[2] It should be kept away from heat, sparks, open flames, and strong
oxidizing agents.[2][6] One supplier recommends storage at -20°C for long-term stability.[7]
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Q5: How should I dispose of waste containing 3-Fluorophenylacetone?

A5: Waste containing 3-Fluorophenylacetone is considered hazardous. It should be collected
in a designated, properly labeled, and sealed container for halogenated organic waste.[5]
Follow your institution's and local regulations for hazardous waste disposal.[8] Do not dispose
of it down the drain.[8]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Skin or eye irritation during

handling.

Inadequate PPE or accidental

exposure.

Immediately flush the affected
skin or eyes with copious
amounts of water for at least
15 minutes.[2][9] For eye
contact, hold the eyelids open
and continue rinsing.[10]
Remove contaminated clothing
while rinsing.[9] Seek
immediate medical attention.

[2]19]

A strong chemical odor is

noticeable in the lab.

Improper handling outside of a

fume hood or a possible spill.

Immediately stop work and
alert others in the vicinity. If the
odor is strong, evacuate the
area. Ensure all work with the
chemical is performed within a
properly functioning chemical
fume hood. Check for any
spills and clean them up
immediately following
appropriate spill response

procedures.

The compound appears

discolored or has impurities.

Degradation due to improper

storage or age.

If the purity of the compound is
critical for your experiment, it is
recommended to verify its
identity and purity using
analytical methods such as
GC-MS before use. Store the
compound as recommended,
away from light and heat, to

prevent degradation.[2]

Physicochemical and Toxicological Data
Physicochemical Properties of 3-Fluorophenylacetone
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Property Value Source
CAS Number 1737-19-5 [1107]
Molecular Formula CoHsFO [11[7]
Molecular Weight 152.17 g/mol [7]
Appearance Pale yellow liquid
Boiling Point 199.3 °C at 760 mmHg [7]
Flash Point 82.8 °C [7]
Density 1.086 g/cm3 [7]
Solubility Soluble in methyl acetate (50 7]
mg/ml)

Toxicological Data

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 3-Fluorophenylacetone are not readily available in the searched
literature. The toxicological properties of this specific compound have not been fully
investigated.[1] However, based on its GHS classification, it is known to be an irritant and may
cause respiratory issues and skin sensitization.[1]

Occupational Exposure Limits

There are no established Permissible Exposure Limits (PELs) from OSHA or Threshold Limit
Values (TLVs) from ACGIH for 3-Fluorophenylacetone.[1] In the absence of specific limits, it is
crucial to handle this compound with high caution and minimize all routes of exposure.

Experimental Protocols

Due to the limited availability of published, detailed experimental protocols specifically citing 3-
Fluorophenylacetone, the following section provides a general methodology for a common
reaction type where this compound might be used: reductive amination. This protocol is based
on established procedures for similar ketones and should be adapted and optimized for specific
research needs after a thorough risk assessment.
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General Protocol for Reductive Amination of a Ketone
(e.g., 3-Fluorophenylacetone)

Objective: To synthesize a secondary amine from a ketone and a primary amine via reductive
amination.

Materials:

Ketone (e.g., 3-Fluorophenylacetone)

e Primary amine

e Reducing agent (e.g., Sodium triacetoxyborohydride (STAB), Sodium cyanoborohydride)

¢ Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Methanol)

o Acetic acid (optional, as a catalyst)

o Standard laboratory glassware

e Magnetic stirrer and stir bar

Procedure:

Preparation: All operations must be conducted in a certified chemical fume hood. Ensure all
glassware is dry.

o Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the ketone (1
equivalent) and the primary amine (1-1.2 equivalents) dissolved in the appropriate
anhydrous solvent.

¢ Imine Formation: If required, add a catalytic amount of acetic acid to facilitate the formation
of the imine intermediate. Stir the mixture at room temperature for a designated period (e.qg.,
1-2 hours) to allow for imine formation.

e Reduction: Slowly add the reducing agent (e.g., STAB, 1.5 equivalents) portion-wise to the
reaction mixture. Control the addition rate to manage any exotherm.
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e Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by an
appropriate analytical technique (e.g., TLC, LC-MS) until the starting materials are
consumed.

o Work-up: Quench the reaction by carefully adding a saturated aqueous solution of sodium
bicarbonate or water. Extract the aqueous layer with an organic solvent (e.g., DCM, ethyl
acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by a suitable method, such as column chromatography,
to obtain the desired secondary amine.

This is a general guideline and specific conditions will vary depending on the substrates and
reducing agent used. Always consult relevant literature for more specific procedures.

Visual Hazard Mitigation Workflow

The following diagram illustrates a logical workflow for mitigating hazards when working with 3-

Fluorophenylacetone.
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Start: Planning Experiment
with 3-Fluorophenylacetone

Conduct Risk Assessment
- Review SDS
- Identify Hazards

Select Appropriate PPE
- Goggles/Face Shield
- Resistant Gloves
- Lab Coat

Prepare Engineering Controls
- Chemical Fume Hood
- Emergency Shower/Eyewash

Safe Handling and Use
- Work in Fume Hood
- Avoid Inhalation/Contact

Emergency Preparedness
- Know Spill & First Aid Procedures
- Locate Emergency Equipment

R TP e Emergency Respt)nlse
I

Exposure Occurs

Administer First Aid
- Flush with Water

Follow Spill Response Protocol
- Evacuate if necessary

Proper Storage

- Tightly Sealed
- Cool, Dry, Ventilated Area
- Away from Incompatibles

- Contain & Clean Up
- Decontaminate

Waste Disposal
- Segregate Halogenated Waste
- Follow Institutional Procedures

End of Experiment

- Remove Contaminated Clothing
- Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard Mitigation Workflow for 3-Fluorophenylacetone.
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This diagram outlines the critical steps from planning to completion of an experiment involving
3-Fluorophenylacetone, including the necessary emergency response pathways.

Signaling Pathway for Emergency Response to
Exposure

The following diagram illustrates the immediate steps to take in case of an accidental exposure

to 3-Fluorophenylacetone.
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Accidental Exposure Occurs
(Skin/Eye Contact, Inhalation)

Alert Nearby Personnel
and Supervisor

Remove from Exposure Source
- Move to Fresh Air
- Remove Contaminated Clothing

Flush Affected Area
- Use Emergency Shower/Eyewash
- Minimum 15 minutes

Seek Immediate
Medical Attention

Provide Safety Data Sheet (SDS)
to Medical Personnel

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency Response Pathway for Exposure.

This flowchart details the critical actions to be taken immediately following an accidental
exposure to ensure the safety of the individual and proper reporting of the incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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